Cas no 568577-57-1 (3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid)

• Product Name: 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid
• CAS No: 568577-57-1
• MF: C₁₃H₁₆N₂O₅S
• MW: 312.341542243958
• CID: 2113344
• PubChem ID: 2442820
• Update Time: 2025-06-07

3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid
• 3-((4-Acetylpiperazin-1-yl)sulfonyl)benzoicacid
• F84244
• Z53036669
• CS-0497885
• 3-(4-acetyl-piperazine-1-sulfonyl)benzoic acid
• DA-24539
• 3-[(4-acetylpiperazin-1-yl)sulfonyl]benzoicacid
• 3-((4-Acetylpiperazin-1-yl)sulfonyl)benzoic acid
• MFCD04607183
• 568577-57-1
• 3-[(4-acetylpiperazin-1-yl)sulfonyl]benzoic acid
• SCHEMBL14658977
• 3-(4-acetylpiperazin-1-yl)sulfonylbenzoic Acid
• AKOS002317201
• EN300-06569
• IIRUALMFSFVLCB-UHFFFAOYSA-N
• 3-(4-Acetyl-piperazine-1-sulfonyl)-benzoic acid
• 870-666-2
• TXA57757

• Inchi： 1S/C13H16N2O5S/c1-10(16)14-5-7-15(8-6-14)21(19,20)12-4-2-3-11(9-12)13(17)18/h2-4,9H,5-8H2,1H3,(H,17,18)
• InChI Key： IIRUALMFSFVLCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 312.07799279g/mol
• Monoisotopic Mass: 312.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid

Comprehensive Overview of 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid (CAS No. 568577-57-1)

3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid (CAS No. 568577-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and acetylpiperazine functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and structural features.

The chemical structure of 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid includes a benzoic acid core, which is a common motif in many bioactive compounds. The addition of the 4-acetyl-1-piperazinyl group enhances its solubility and interaction with biological targets, making it a valuable candidate for medicinal chemistry applications. Recent studies have highlighted its potential in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

In the context of current research trends, 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid is often discussed alongside topics like drug discovery, small molecule therapeutics, and structure-activity relationships (SAR). These areas are highly relevant to modern pharmacology, where the demand for novel bioactive compounds continues to grow. The compound's CAS No. 568577-57-1 is frequently searched in academic databases and chemical catalogs, reflecting its importance in scientific literature.

From a synthetic perspective, 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid is typically prepared through multi-step organic reactions involving sulfonylation and acylation processes. Its purity and stability are critical for ensuring reproducible results in experimental settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further research.

The growing interest in personalized medicine and targeted therapy has further elevated the relevance of compounds like 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid. Researchers are investigating its potential to interact with specific biological pathways, which could lead to breakthroughs in treating conditions such as inflammation, metabolic disorders, and even certain types of cancer. Its molecular weight and logP value are also key parameters considered in drug design and ADMET profiling.

In summary, 3-[(4-acetyl-1-piperazinyl)sulfonyl]Benzoic acid (CAS No. 568577-57-1) represents a promising area of study in contemporary chemistry and pharmacology. Its unique structural attributes and potential applications make it a compound of interest for both academic and industrial researchers. As the field of small molecule drug development advances, this compound is likely to play an increasingly important role in shaping future therapeutic innovations.